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Compound of Interest

Compound Name: Tert-butyl 3-acetylphenylcarbamate

Cat. No.: B152993 Get Quote

An In-Depth Technical Guide to the Safe Handling of Tert-butyl 3-acetylphenylcarbamate

Abstract
This technical guide provides a comprehensive overview of the essential safety and handling

protocols for Tert-butyl 3-acetylphenylcarbamate (CAS No. 79537-70-5). Designed for

researchers, scientists, and drug development professionals, this document synthesizes critical

data from safety data sheets and chemical databases to establish a framework for risk

mitigation. The guide details the compound's chemical properties, outlines its GHS hazard

classification, and provides actionable, step-by-step procedures for safe handling, storage,

disposal, and emergency response. The causality behind each procedural recommendation is

explained to foster a deeper understanding of safety principles in a laboratory setting. All

protocols are presented as self-validating systems, integrating risk assessment as a

foundational step.

Section 1: Compound Identification and Properties
Tert-butyl 3-acetylphenylcarbamate is a solid organic compound often utilized as an

intermediate in chemical synthesis. A precise understanding of its physical and chemical

properties is fundamental to its safe handling.
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Property Value Source

CAS Number 79537-70-5 [1]

Molecular Formula C₁₃H₁₇NO₃ [1]

Molecular Weight 235.28 g/mol [1]

Physical Form Solid

Boiling Point 310.2°C at 760 mmHg

Storage Temperature Room Temperature

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), Tert-butyl 3-acetylphenylcarbamate is

classified as a hazardous substance requiring specific handling precautions. The primary risks

are associated with irritation and acute toxicity if improperly handled.

GHS Classification Details Source

Pictogram GHS07: Exclamation Mark

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][2]

Precautionary Statements

Prevention: P261, P264, P270,

P271, P280 Response:

P302+P352, P304+P340,

P305+P351+P338, P312,

P330, P337+P313, P362+P364

Storage: P403+P233, P405

Disposal: P501

[2]
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The carbamate functional group can interact with biological systems, and the compound's

particulate nature as a solid presents an inhalation risk. These classifications mandate the use

of engineering controls and personal protective equipment to create a barrier between the

researcher and the chemical.

Section 3: Risk Assessment and Mitigation Workflow
A foundational principle of laboratory safety is a proactive approach to risk management. Before

handling Tert-butyl 3-acetylphenylcarbamate, a systematic risk assessment must be

performed. This workflow ensures that all hazards are identified and appropriate controls are

implemented, creating a self-validating safety system for every experiment.
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Phase 1: Planning & Preparation

Phase 2: Control Implementation

Phase 3: Execution & Post-Op
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 and this Technical Guide
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Evaluate Experimental Scale 
 & Procedure Risks
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Select Engineering Controls 
 (e.g., Fume Hood)

Mitigate Inhalation

Select Personal Protective Equipment (PPE) 
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Prepare for Failure

Perform Experiment Following 
 Standard Operating Procedures

Decontaminate Work Area 
 & Glassware

Post-Experiment

Segregate & Dispose of Waste 
 (P501)

Final Step
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Caption: A logical workflow for risk assessment and mitigation before, during, and after handling

the compound.

Section 4: Standard Operating Procedures (SOPs)
for Safe Handling
Adherence to the following SOPs is mandatory to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
The primary engineering control is a properly functioning chemical fume hood. This is non-

negotiable.

Rationale: The H335 "May cause respiratory irritation" classification necessitates that all

weighing and handling of the solid compound be performed within a fume hood.[2] This

control captures airborne dust and particles at the source, preventing inhalation, which is a

primary route of exposure.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE creates a direct barrier against skin and eye contact. The following table

outlines the minimum required PPE.
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Protection Type Specification Rationale and Source

Eye/Face Protection

Chemical safety goggles with

side shields (meeting EN166 or

ANSI Z87.1 standards).

Protects against accidental

splashes and airborne dust,

mitigating the risk of serious

eye irritation (H319).[2][3]

Skin Protection

Nitrile or neoprene protective

gloves. A long-sleeved lab

coat.

Prevents direct skin contact,

addressing the H315 "Causes

skin irritation" hazard.

Contaminated clothing must be

removed and washed before

reuse.[2][3]

Respiratory Protection
Not required if handled

exclusively within a fume hood.

If a fume hood is not available

or if dust generation is

unavoidable, a NIOSH-

approved respirator with a

particulate filter is required to

address the H335 hazard.[3][4]

Hygiene Practices
Good personal hygiene is a critical secondary control measure.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory (P264).[2] This prevents accidental ingestion from hand-to-

mouth contact.

No Consumables: Do not eat, drink, or smoke in areas where this chemical is handled or

stored (P270). This is a fundamental rule to prevent the primary risk of ingestion (H302).

Section 5: Storage and Disposal Protocols
Conditions for Safe Storage
Proper storage is essential for maintaining chemical integrity and preventing accidental

exposure.
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Container: Keep the container tightly closed in a dry, cool, and well-ventilated place

(P403+P233).[2][3]

Location: Store locked up (P405) and away from incompatible materials, such as strong

oxidizing agents.[2][3] Incompatible materials could react with the compound, potentially

leading to decomposition and the release of hazardous byproducts like nitrogen oxides.[3]

Waste Disposal
All waste containing Tert-butyl 3-acetylphenylcarbamate must be treated as hazardous.

Procedure: Dispose of contents and the container to an approved waste disposal plant in

accordance with local, state, and federal regulations (P501).[2]

Causality: Improper disposal could lead to environmental contamination. Carbamate-

containing compounds should not enter drains or waterways.[1][2]

Section 6: Emergency Procedures
Rapid and correct response to an emergency can significantly reduce the severity of an

incident.

First-Aid Measures
The following table summarizes the immediate first-aid steps to be taken in case of exposure.

Medical attention should always be sought.
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Exposure Route First-Aid Protocol Source

Inhalation

Remove the person to fresh air

and keep them at rest in a

position comfortable for

breathing (P304+P340). If not

breathing, provide artificial

respiration. Seek immediate

medical attention.

[1][2][3]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water (P302+P352). Remove

contaminated clothing

(P362+P364). If skin irritation

persists, seek medical

attention.

[1][2][3]

Eye Contact

Rinse cautiously with water for

several minutes

(P305+P351+P338). Remove

contact lenses if present and

easy to do. Continue rinsing for

at least 15 minutes. If eye

irritation persists, get medical

advice (P337+P313).

[1][2][3]

Ingestion

Rinse mouth with water (P330).

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person. Call

a poison center or doctor

immediately.

[1][3]

Accidental Release and Spill Cleanup
For a small-scale laboratory spill, follow this procedure:
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1. Secure the Area 
 Alert personnel and restrict access.

2. Don Full PPE 
 Minimum: Double gloves, lab coat, 

 safety goggles.

3. Avoid Raising Dust 
 Do not use a dry brush. 

 Gently cover with damp paper towels.

4. Collect Spilled Material 
 Carefully sweep up the solid material 

 into a suitable, labeled container.

5. Decontaminate the Area 
 Wipe the spill surface with soap and water. 

 Collect all cleanup materials as hazardous waste.

6. Dispose of Waste 
 Place sealed container in hazardous waste stream 

 according to institutional protocols.

7. Wash Hands Thoroughly 
 After removing PPE.

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe cleanup of a small laboratory spill.

Conclusion
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Tert-butyl 3-acetylphenylcarbamate is a valuable research chemical that can be handled

safely when its hazards are understood and respected. The core principles for its safe use are

the consistent application of engineering controls (fume hood), the mandatory use of

appropriate PPE, and adherence to established protocols for handling, storage, and disposal.

This guide serves as a technical resource to empower researchers to work safely and

effectively. It must be used in conjunction with a thorough, site-specific risk assessment and all

institutional safety policies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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